Cas no 139326-51-5 (Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 139326-51-5
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 1266965
• PubChem ID: 1528246
• Update Time: 2025-04-20

Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester
• propan-2-yl 2-(2-nitrophenyl)sulfonylacetate
• 139326-51-5
• AKOS003633922
• DTXSID50876419
• 2-Nitrophenylsulfonyl-acetic acid, isopropyl est
• Acetic acid, ((2-nitrophenyl)sulfonyl)-, 1-methylethyl ester

• Inchi： 1S/C11H13NO6S/c1-8(2)18-11(13)7-19(16,17)10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
• InChI Key： MZPGECUKILUQTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(CC(=O)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 287.04639
• Monoisotopic Mass: 287.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 103.58